Cas no 261763-08-0 ([3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine)

[3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine structure
261763-08-0 structure
Product Name:[3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine
CAS No:261763-08-0
MF:C8H6ClF4N
MW:227.58655500412
CID:2838295
PubChem ID:2773762
Update Time:2025-04-21

[3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-2-fluoro-6-(trifluoromethyl)-
    • 261763-08-0
    • 3-Chloro-2-fluoro-6-(trifluoromethyl)benzylamine
    • PFFHSWMYXNZCJJ-UHFFFAOYSA-N
    • SCHEMBL21446974
    • DTXSID80378693
    • [3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine
    • Inchi: 1S/C8H6ClF4N/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-2H,3,14H2
    • InChI Key: PFFHSWMYXNZCJJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(C=1F)CN

Computed Properties

  • Exact Mass: 227.0124895Da
  • Monoisotopic Mass: 227.0124895Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų
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